Cas no 1805630-57-2 (Ethyl 5-cyano-2-ethyl-3-methoxybenzoate)

• Product Name: Ethyl 5-cyano-2-ethyl-3-methoxybenzoate
• CAS No: 1805630-57-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5010279
• Update Time: 2025-06-11

Ethyl 5-cyano-2-ethyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-ethyl-3-methoxybenzoate

• Inchi： 1S/C13H15NO3/c1-4-10-11(13(15)17-5-2)6-9(8-14)7-12(10)16-3/h6-7H,4-5H2,1-3H3
• InChI Key： NKDLPKYXPAKJRU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(C(=O)OCC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-2-ethyl-3-methoxybenzoate

Comprehensive Overview of Ethyl 5-cyano-2-ethyl-3-methoxybenzoate (CAS No. 1805630-57-2)

Ethyl 5-cyano-2-ethyl-3-methoxybenzoate (CAS No. 1805630-57-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a cyano group, methoxy substituent, and ethyl ester, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₅NO₃, and precise steric configuration make it valuable for designing bioactive molecules targeting enzymes or receptors.

In recent years, the demand for high-purity benzoate derivatives like Ethyl 5-cyano-2-ethyl-3-methoxybenzoate has surged, driven by advancements in drug discovery and crop protection. Researchers frequently search for "synthesis of ethyl 5-cyano-2-ethyl-3-methoxybenzoate" or "applications of cyano-substituted benzoates," reflecting its relevance in optimizing reaction yields and green chemistry protocols. The compound’s lipophilicity and electron-withdrawing cyano group enhance its utility in modulating pharmacokinetic properties.

From an industrial perspective, CAS 1805630-57-2 is often discussed alongside "scalable esterification techniques" and "benzoate-based intermediates." Its stability under mild acidic conditions makes it suitable for multi-step syntheses, a topic trending in process chemistry forums. Analytical methods such as HPLC purity testing and NMR characterization are critical for quality control, addressing common queries like "how to validate Ethyl 5-cyano-2-ethyl-3-methoxybenzoate purity."

Environmental and regulatory considerations also shape interest in this compound. With growing focus on "sustainable chemical manufacturing," researchers explore solvent-free reactions or biocatalytic routes to produce Ethyl 5-cyano-2-ethyl-3-methoxybenzoate. Its low ecotoxicity profile aligns with green chemistry principles, a hotspot in academic and industrial collaborations.

Future directions for CAS 1805630-57-2 include its potential in material science, particularly in polymer modifiers or liquid crystals. The compound’s aromatic core and polar functional groups offer tunable properties for advanced materials, answering searches like "benzoate derivatives in smart materials." As innovation accelerates, this molecule exemplifies the bridge between traditional organic synthesis and cutting-edge applications.